Cas no 39513-27-4 (5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one)

• Product Name: 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one
• CAS No: 39513-27-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD08444405
• CID: 1019066
• PubChem ID: 13288769
• Update Time: 2025-06-08

5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5-acetyl-1,3-dihydro-(9CI)
• 5-ACETYL-1,3-DIHYDRO-2H-BENZIMIDAZOL-2-ONE
• 5-acetyl-1,3-dihydrobenzimidazol-2-one
• MFCD08444405
• AKOS000200730
• 5-acetylbenzimidazolin-2-one
• 39513-27-4
• DTXSID50534901
• AM803836
• WHQVLSZDGFJRJL-UHFFFAOYSA-N
• SY172136
• 5-ACETYL-1H-BENZO[D]IMIDAZOL-2(3H)-ONE
• BS-13783
• 5-Acetyl-1,3-dihydrobenzoimidazol-2-one
• 5-Acetylbenzimidazol-2(3H)-one
• SCHEMBL1119917
• 5-ACETYL-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• 5-ACETYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE
• AB45262
• EN300-25537
• W10356
• A924210
• 5-acetyl-1,3-dihydro-2H-benzimidazole-2-one
• Z211314842
• 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one

• MDL： MFCD08444405
• Inchi： 1S/C9H8N2O2/c1-5(12)6-2-3-7-8(4-6)11-9(13)10-7/h2-4H,1H3,(H2,10,11,13)
• InChI Key： WHQVLSZDGFJRJL-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(C(C)=O)=CC=2N1

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one

Introduction to 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one (CAS No. 39513-27-4) and Its Recent Applications in Chemical Biology

5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one, identified by the chemical identifier CAS No. 39513-27-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the benzimidazole class, a family of molecules well-known for their broad spectrum of pharmacological properties. The presence of an acetyl group at the 5-position and a lactam ring at the 2-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and molecular research.

The benzimidazole core is a privileged structure in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The acetyl substitution in 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one enhances its solubility and bioavailability, while the lactam moiety provides a site for further chemical modifications. These features have positioned this compound as a promising candidate for developing novel bioactive molecules.

In recent years, there has been a surge in research focused on benzimidazole derivatives as potential therapeutic agents. Studies have highlighted their role in modulating various biological pathways, including inflammation, apoptosis, and DNA repair mechanisms. The structural flexibility of 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one allows for the synthesis of derivatives with tailored properties, enabling researchers to fine-tune their interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The acetyl group can be readily converted into other functional groups such as amides or esters, while the benzimidazole core can undergo various transformations, including nucleophilic aromatic substitution and cyclization reactions. These reactivity patterns make it an attractive building block for constructing novel pharmacophores.

Recent advancements in computational chemistry have further enhanced the utility of 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one. Molecular docking studies have been employed to predict its binding affinity to various protein targets, providing insights into its potential mechanisms of action. These computational approaches have complemented experimental efforts by identifying promising derivatives for further optimization.

The compound has also been explored in the context of antimicrobial and anticancer research. Preliminary studies suggest that derivatives of 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one exhibit inhibitory effects against certain bacterial strains and cancer cell lines. These findings underscore the importance of this scaffold in developing next-generation therapeutics.

The synthesis of 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one involves well-established organic reactions, including condensation and cyclization processes. The availability of high-quality starting materials and efficient synthetic routes has facilitated its widespread use in research laboratories. Additionally, green chemistry principles have been increasingly applied to improve the sustainability of its production, reducing waste and minimizing hazardous byproducts.

As interest in targeted therapies continues to grow, 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one is poised to play a crucial role in the development of personalized medicine strategies. Its structural features and biological potential make it an ideal candidate for designing molecules that selectively interact with disease-specific pathways. This aligns with the broader goal of translating basic research into tangible therapeutic benefits for patients.

In conclusion,5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one (CAS No. 39513-27-4) is a multifaceted compound with significant implications for chemical biology and drug discovery. Its unique structural attributes and biological activities position it as a valuable tool for researchers exploring novel therapeutic interventions. As scientific understanding evolves，this compound will undoubtedly continue to inspire innovative approaches in medicinal chemistry and beyond.